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Compound of Interest

Compound Name: 1,2,4-Triphenylbenzene

Cat. No.: B072872 Get Quote

Health and Safety Guide for 1,2,4-
Triphenylbenzene
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available health and safety information for

1,2,4-Triphenylbenzene. It is intended for use by qualified individuals trained in handling

chemical substances. All users should consult the primary safety data sheets (SDS) and

conduct their own risk assessments before use. Information on the toxicological properties of

this compound is limited, and it should be handled with the utmost care.

Executive Summary
1,2,4-Triphenylbenzene is a solid aromatic hydrocarbon. While it has applications in chemical

synthesis and materials science, comprehensive toxicological data is largely unavailable.

Safety Data Sheets repeatedly state that information regarding acute toxicity, skin and eye

irritation, sensitization, mutagenicity, carcinogenicity, and reproductive toxicity has not been

determined. Therefore, this guide emphasizes precautionary measures based on general

principles of laboratory safety for handling solid organic compounds of unknown toxicity. All

personnel must use appropriate personal protective equipment (PPE) and engineering controls

to minimize exposure.
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A clear understanding of the physical and chemical properties of 1,2,4-Triphenylbenzene is

fundamental to its safe handling. The following table summarizes key data points.

Property Value Reference

Chemical Formula C₂₄H₁₈ [1][2]

Molecular Weight 306.4 g/mol [1][2]

Appearance
White to light yellow or light

orange powder or crystals.
[3][4]

Melting Point 166-167 °C [4][5]

Boiling Point 452.1 ± 25.0 °C (Predicted) [4][5]

Density 1.074 ± 0.06 g/cm³ (Predicted) [4][5]

Solubility
Soluble in organic solvents

such as benzene and toluene.
[3]

Hazard Identification and Toxicological Profile
There is a significant lack of specific toxicological data for 1,2,4-Triphenylbenzene in publicly

available literature and safety data sheets. The following table reflects the current status of

toxicological information.
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Toxicological Endpoint Data

Acute Toxicity (Oral, Dermal, Inhalation) No data available.[1][6][7]

Skin Corrosion/Irritation No data available.[1][7]

Serious Eye Damage/Irritation No data available.[1][7]

Respiratory or Skin Sensitization No data available.[1][7]

Germ Cell Mutagenicity No data available.[1][7]

Carcinogenicity
No data available; not listed by IARC, NTP, or

OSHA.[7][8]

Reproductive Toxicity No data available.[1]

Specific Target Organ Toxicity (Single Exposure) No data available.[1]

Specific Target Organ Toxicity (Repeated

Exposure)
No data available.[1]

Aspiration Hazard No data available.[1]

Given the absence of data, it is prudent to treat 1,2,4-Triphenylbenzene as a potentially

hazardous substance. It may be harmful if inhaled, ingested, or absorbed through the skin.[3]

Safe Handling and Storage
Adherence to strict safety protocols is essential when working with 1,2,4-Triphenylbenzene.

The following workflow outlines the key steps for safe handling.

General Safe Handling Workflow for 1,2,4-Triphenylbenzene

Engineering Controls
Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.[1]

[3]

Ensure that eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE)
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Eye/Face Protection: Wear tightly fitting safety goggles or a face shield (conforming to EN

166 (EU) or NIOSH (US) standards).[1]

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) that have been

inspected prior to use.[1]

Body Protection: Wear a lab coat, and for larger quantities or where there is a risk of

splashing, consider impervious clothing.[1]

Respiratory Protection: If dust is generated and engineering controls are not sufficient, use a

full-face respirator with a particle filter.[1]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][8]

Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water. Seek medical attention if irritation

persists.[1]

Eye Contact

Rinse cautiously with water for at least 15

minutes, holding the eyelids open. Remove

contact lenses if present and easy to do.

Continue rinsing. Seek immediate medical

attention.[1]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

Specific Hazards: Hazardous combustion products may include carbon monoxide and

carbon dioxide.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1]

Accidental Release Measures
Personal Precautions: Avoid dust formation and contact with the substance.[1] Use

appropriate PPE. Evacuate personnel to a safe area.

Environmental Precautions: Prevent the substance from entering drains.[1]
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Containment and Cleanup: Sweep up the spilled solid material, taking care not to generate

dust, and place it in a suitable, closed container for disposal.[9] Use non-sparking tools.[1]

Experimental Protocols
Synthesis of 1,2,4-Triphenylbenzene (General Method)
A common method for the synthesis of 1,2,4-Triphenylbenzene is through a Friedel-Crafts

reaction.[3] The following is a generalized protocol and should be adapted and optimized based

on specific laboratory conditions and safety assessments.

Materials:

An acid chloride or anhydride of benzene

Benzoic acid

A Lewis acid catalyst (e.g., aluminum chloride or fluoroboric acid)

An appropriate solvent (e.g., an inert organic solvent)

Procedure:

In a reaction vessel equipped with a stirrer and under an inert atmosphere, dissolve the

benzene derivative and benzoic acid in the chosen solvent.

Carefully add the Lewis acid catalyst portion-wise, as the reaction can be exothermic.

Stir the reaction mixture at a controlled temperature for a specified period to allow the

reaction to proceed to completion.

Upon completion, quench the reaction by carefully adding it to a mixture of ice and a suitable

acid (e.g., hydrochloric acid) to decompose the catalyst complex.

Separate the organic layer and wash it with water and brine.

Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate).

Remove the solvent under reduced pressure.
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Purify the crude product by a suitable method, such as recrystallization or column

chromatography, to obtain pure 1,2,4-Triphenylbenzene.

Note: This is a generalized procedure. Specific reaction conditions, stoichiometry, and

purification methods will vary and should be determined from relevant literature.

Data Gaps and Future Research
The most significant challenge in providing a comprehensive health and safety guide for 1,2,4-
Triphenylbenzene is the profound lack of empirical toxicological data. To ensure the safety of

researchers and professionals in drug development, further studies are critically needed in the

following areas:

Acute and chronic toxicity studies to determine LD50/LC50 values and identify target organs.

In vitro and in vivo genotoxicity assays to assess mutagenic potential.

Carcinogenicity bioassays.

Reproductive and developmental toxicity studies.

Pharmacokinetic studies (absorption, distribution, metabolism, and excretion).

Investigation of potential signaling pathway interactions, which are currently unknown.

Without these data, all handling of 1,2,4-Triphenylbenzene must be based on the

precautionary principle, assuming the substance is hazardous.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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